Cas no 1251634-31-7 (2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide)

• Product Name: 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide
• CAS No: 1251634-31-7
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5527465
• Update Time: 2025-10-30

2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-phenylamino)-pyridine-3-sulfonic acid amide
• 2-((3,5-Dimethylphenyl)amino)pyridine-3-sulfonamide
• 2-[(3,5-dimethylphenyl)amino]pyridine-3-sulfonamide
• 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide

• Inchi： 1S/C13H15N3O2S/c1-9-6-10(2)8-11(7-9)16-13-12(19(14,17)18)4-3-5-15-13/h3-8H,1-2H3,(H,15,16)(H2,14,17,18)
• InChI Key： WLFZTSHXCYTTSA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC(C)=CC(C)=C2)=NC=CC=C1S(N)(=O)=O

Additional information on 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide

2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide (CAS No. 1251634-31-7)

2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide, also known by its CAS registry number CAS 1251634-31-7, is a complex organic compound with a unique structure that combines a pyridine ring, an amino group substituted with a dimethylphenyl moiety, and a sulfonamide functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of a pyridine ring at the core, which is further substituted with an amino group attached to a 3,5-dimethylphenyl ring and a sulfonamide group at the 3-position of the pyridine ring.

The synthesis of 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide typically involves multi-step organic reactions. One common approach is the nucleophilic substitution or coupling reactions involving pyridine derivatives and sulfonamides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. The compound's chemical stability and reactivity make it suitable for various downstream processes in drug discovery and material synthesis.

In terms of physical properties, CAS 1251634-31-7 exhibits a melting point of approximately 280°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity. For instance, it shows moderate solubility in polar aprotic solvents like dimethylformamide (DMF) and dichloromethane (DCM), which facilitates its use in solution-based reactions. The compound's molecular weight is around 409 g/mol, contributing to its relatively high density compared to other organic compounds.

The pharmacological properties of 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide have been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, studies have shown that it possesses moderate antioxidant properties, which could be exploited in the formulation of nutraceuticals or cosmeceuticals.

In the field of materials science, CAS 1251634-31-7 has been explored as a potential precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its sulfonamide group provides opportunities for coordination with metal ions, enabling the formation of stable MOF structures with applications in gas storage and catalysis. Recent breakthroughs in MOF synthesis have further highlighted the versatility of this compound in creating highly porous materials with tailored functionalities.

The environmental impact of 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide has also been a topic of interest among researchers. Studies on its biodegradability indicate that under aerobic conditions, the compound undergoes microbial degradation within 60 days, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. However, further research is needed to assess its impact under anaerobic conditions and in different environmental matrices.

In conclusion, CAS 1251634-31-7, or 2-[(3,5-Dimethylphenyl)amino]pyridine-3-sulfonamide, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and potential pharmaceutical agents. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.